Cas no 1408058-14-9 (Methyl 5-(Chlorosulfonyl)pentanoate)

• Product Name: Methyl 5-(Chlorosulfonyl)pentanoate
• CAS No: 1408058-14-9
• MF: C₆H₁₁ClO₄S
• MW: 214.667140245438
• MDL: MFCD22574974
• CID: 1057050
• PubChem ID: 71432826
• Update Time: 2025-11-03

Methyl 5-(Chlorosulfonyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(Chlorosulfonyl)pentanoate
• methyl 5-chlorosulfonylpentanoate
• C6H11ClO4S
• KSC941Q8T
• Methyl5-(Chlorosulfonyl)pentanoate
• 7102AJ
• SY019028
• Pentanoic acid, 5-(chlorosulfonyl)-, methyl ester
• 5-(Chlorosulfonyl)pentanoic acid methyl ester
• AC2443
• 1408058-14-9
• EN300-156996
• SCHEMBL19402824
• AKOS027256585
• DA-32401
• A885783
• AS-68053
• MFCD22574974

• MDL： MFCD22574974
• Inchi： 1S/C6H11ClO4S/c1-11-6(8)4-2-3-5-12(7,9)10/h2-5H2,1H3
• InChI Key： IECLVGBBQICKPG-UHFFFAOYSA-N
• SMILES： ClS(CCCCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 214.00700
• Monoisotopic Mass: 214.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 0.9

Experimental Properties

• Density: 1.313±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 275.6±23.0 ºC (760 Torr),
• Flash Point: 120.5±22.6 ºC,
• Solubility: Slightly soluble (9 g/l) (25 º C),
• PSA: 68.82000
• LogP: 1.97910

Methyl 5-(Chlorosulfonyl)pentanoate Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 5-(Chlorosulfonyl)pentanoate

Recent Advances in the Application of Methyl 5-(Chlorosulfonyl)pentanoate (CAS: 1408058-14-9) in Chemical Biology and Pharmaceutical Research

Methyl 5-(Chlorosulfonyl)pentanoate (CAS: 1408058-14-9) has emerged as a versatile intermediate in chemical biology and pharmaceutical research due to its unique reactive properties. This compound, characterized by its chlorosulfonyl and ester functional groups, has been increasingly utilized in the synthesis of bioactive molecules, drug candidates, and functional materials. Recent studies highlight its role in facilitating sulfonylation reactions, enabling the development of novel therapeutic agents with enhanced pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl 5-(Chlorosulfonyl)pentanoate in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers employed this compound as a key building block to introduce sulfonamide moieties, resulting in inhibitors with nanomolar affinity and improved selectivity profiles. The study underscores the compound's utility in rational drug design, particularly for diseases where sulfonamide-containing drugs play a critical role.

In the field of chemical biology, Methyl 5-(Chlorosulfonyl)pentanoate has been instrumental in the development of activity-based probes (ABPs) for studying enzyme function. A recent Nature Chemical Biology publication (2024) detailed its use in creating covalent inhibitors for cysteine proteases, enabling real-time monitoring of enzymatic activity in complex biological systems. The chlorosulfonyl group's reactivity with nucleophilic amino acids allows for selective labeling of active sites, providing valuable insights into enzyme mechanisms and facilitating drug discovery efforts.

Pharmaceutical applications of this compound have expanded to include the synthesis of polymer-drug conjugates. Research from Advanced Drug Delivery Reviews (2023) showcased its role in creating pH-responsive drug delivery systems, where the chlorosulfonyl group enables precise conjugation of therapeutic payloads to polymeric carriers. This approach has shown promise in improving tumor targeting and reducing off-target effects in cancer therapy, with several candidates currently in preclinical development.

Recent synthetic methodology developments have further enhanced the utility of Methyl 5-(Chlorosulfonyl)pentanoate. A 2024 Organic Letters report described a novel one-pot procedure for its conversion to various sulfonyl derivatives, significantly improving yield and purity while reducing synthetic steps. This advancement is particularly valuable for industrial-scale production, addressing previous challenges in handling and stability associated with this reactive intermediate.

Looking forward, the unique properties of Methyl 5-(Chlorosulfonyl)pentanoate position it as a critical tool in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent drug discovery. Its ability to serve as a bifunctional linker while maintaining favorable physicochemical properties makes it particularly attractive for these applications. Ongoing research continues to explore its potential in addressing current challenges in drug development, including improving membrane permeability and target engagement for difficult-to-drug targets.